2,2,5,5-Hexanetetrathiol

• CAS No.: 202520-10-3
• Molecular Formula: C6H14S4
• Molecular Weight: 214.4 g/mol
• IUPAC Name: hexane-2,2,5,5-tetrathiol
• InChI: InChI=1S/C6H14S4/c1-5(7,8)3-4-6(2,9)10/h7-10H,3-4H2,1-2H3
• InChI Key: YFKNSNFWYXKUSD-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(C)(S)S)(S)S

Description

2,2,5,5-Hexanetetrathiol (C₆H₁₂S₄) is a sulfur-containing organic compound characterized by four thiol (-SH) groups positioned at the 2nd and 5th carbon atoms of a hexane backbone. Thiols like this are often used in polymer crosslinking, nanotechnology (e.g., self-assembled monolayers), and catalysis due to their strong sulfur-based reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2,5,5-Hexanetetrathiol typically involves the introduction of thiol groups into a hexane backbone. One common method is the reaction of hexane derivatives with thiolating agents under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the efficient introduction of thiol groups .

Industrial Production Methods: Industrial production of 2,2,5,5-Hexanetetrathiol may involve large-scale chemical reactors where the reaction conditions are optimized for maximum yield. The process may include steps such as purification and distillation to obtain the pure compound. The use of advanced technologies and equipment ensures the consistency and quality of the product .

Chemical Reactions Analysis

Types of Reactions: 2,2,5,5-Hexanetetrathiol undergoes various chemical reactions, including:

Oxidation: The thiol groups can be oxidized to form disulfides.

Reduction: Disulfides can be reduced back to thiols.

Substitution: Thiol groups can participate in substitution reactions with other chemical groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and iodine.

Reduction: Reducing agents such as dithiothreitol (DTT) and tris(2-carboxyethyl)phosphine (TCEP) are used.

Substitution: Conditions vary depending on the substituent being introduced, but often involve the use of catalysts and specific solvents.

Major Products Formed:

Oxidation: Formation of disulfides.

Reduction: Regeneration of thiol groups.

Substitution: Formation of various substituted hexane derivatives.

Scientific Research Applications

2,2,5,5-Hexanetetrathiol has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Plays a role in the study of protein folding and disulfide bond formation.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of drugs targeting thiol-disulfide exchange processes.

Industry: Utilized in the production of polymers and other materials where thiol groups are required

Mechanism of Action

The mechanism of action of 2,2,5,5-Hexanetetrathiol involves its thiol groups, which can form disulfide bonds with other thiol-containing molecules. This ability to form and break disulfide bonds is crucial in various biochemical processes, including protein folding and stabilization. The molecular targets include proteins and enzymes that contain cysteine residues, which can form disulfide bonds with the thiol groups of 2,2,5,5-Hexanetetrathiol .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Comparison: Thiols vs. Diols

• 2,5-Hexanediol (C₆H₁₄O₂) : A diol with hydroxyl (-OH) groups at the 2nd and 5th positions. Unlike thiols, diols exhibit higher polarity and hydrogen-bonding capacity, leading to higher boiling points (e.g., 2,5-hexanediol’s boiling point is ~250°C inferred from similar diols) . Thiols like 2,2,5,5-hexanetetrathiol are less polar but more reactive toward metal surfaces and oxidation.
• 1,2-Hexanediol (C₆H₁₄O₂) : A positional isomer with adjacent hydroxyl groups. Its regulatory status as a "low-priority" substance by the EPA suggests lower toxicity compared to thiols, which often require stringent handling due to volatility and irritancy .

Substituent Effects: Methyl vs. Thiol Groups

• 2,2,5,5-Tetramethyltetrahydrofuran (C₈H₁₆O) : A cyclic ether with methyl groups. Its steric hindrance from methyl substituents reduces reactivity compared to thiols, which prioritize sulfur’s nucleophilicity. The tetramethyl structure also lowers solubility in polar solvents (e.g., water solubility <1 g/L) .
• 2,2,5,5-Tetrakis(chloromethyl)cyclopentanone (C₉H₁₂Cl₄O): A chlorinated analog. Chlorine’s electronegativity enhances stability but reduces biocompatibility compared to thiols, which are more versatile in biochemical applications .

Data Table: Comparative Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties
2,2,5,5-Hexanetetrathiol	C₆H₁₂S₄	196.36	Thiol (-SH)	High reactivity, low polarity, volatile
2,5-Hexanediol	C₆H₁₄O₂	118.17	Hydroxyl (-OH)	High boiling point, water-soluble
1,2-Hexanediol	C₆H₁₄O₂	118.17	Hydroxyl (-OH)	Low toxicity, used in cosmetics
2,2,5,5-Tetramethyloxolane	C₈H₁₆O	128.21	Ether (cyclic)	Low solubility, high stability